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Compound of Interest

Compound Name: 3-Chloro-2-hydroxypropanamide

CAS No.: 85344-60-1

Cat. No.: B1629190 Get Quote

Executive Safety Summary
3-Chloro-2-hydroxypropanamide (Structure:

) presents a deceptive hazard profile.[1] While often categorized generically as an irritant, its
structural pharmacophore—an

-halo-hydroxy moiety adjacent to an amide—classifies it as a potential alkylating agent.[1]

Under physiological or basic conditions, this compound can cyclize to form glycidamide

derivatives (epoxides), which are potent electrophiles capable of modifying DNA and proteins.

[1] Consequently, this guide treats the substance as a suspected mutagen and skin sensitizer,

requiring containment protocols exceeding standard "irritant" guidelines.[1]

Hazard Identification & Risk Assessment
The following classification is derived from structural activity relationship (SAR) analysis of

analogous

-chlorohydrins (e.g., 3-MCPD) and acrylamide precursors.
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Hazard Class GHS Code Implication

Acute Toxicity (Dermal/Oral) H301 / H311

High absorption potential

through mucous membranes

and skin.[1][2]

Germ Cell Mutagenicity H341

Suspected of causing genetic

defects due to alkylation of

DNA bases.[1]

Skin/Eye Corrosion H315 / H318

Acidic hydrolysis on wet

surfaces (eyes/lungs) releases

HCl.[1]

Sensitization H317
Potential for haptenization and

long-term allergic response.[1]

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with small chlorinated molecules,

which can permeate standard 4-mil nitrile in <15 minutes.[1]

A. Hand Protection Strategy: The "Barrier-Liner" Protocol
You must utilize a dual-glove system to prevent molecular permeation.[1]

Inner Layer (The Barrier):Laminate Film Gloves (e.g., Ansell Silver Shield™ or North Silver

Shield™).[1]

Why: Laminate resists permeation of small organochlorines for >4 hours.[1]

Outer Layer (The Grip):5-8 mil Nitrile Gloves.[1]

Why: Provides mechanical strength (laminates are slippery/baggy) and protects the inner

glove from degradation.[1]

B. Respiratory & Body Protection

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://orgsyn.org/Content/pdfs/procedures/CV8P0119.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0203558.pdf
https://orgsyn.org/Content/pdfs/procedures/CV8P0119.pdf
https://orgsyn.org/Content/pdfs/procedures/CV8P0119.pdf
https://orgsyn.org/Content/pdfs/procedures/CV8P0119.pdf
https://orgsyn.org/Content/pdfs/procedures/CV8P0119.pdf
https://orgsyn.org/Content/pdfs/procedures/CV8P0119.pdf
https://orgsyn.org/Content/pdfs/procedures/CV8P0119.pdf
https://orgsyn.org/Content/pdfs/procedures/CV8P0119.pdf
https://orgsyn.org/Content/pdfs/procedures/CV8P0119.pdf
https://orgsyn.org/Content/pdfs/procedures/CV8P0119.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Specification Rationale

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Primary containment.[1] The

compound has low vapor

pressure but high aerosol

toxicity.[1]

Backup Resp. N95/P100 Respirator

Required only if weighing

powder outside a hood

(strongly discouraged).[1]

Eye Protection Chemical Splash Goggles

Safety glasses are inadequate.

[1] Goggles seal against dust

entry and corrosive splashes.

[1]

Body Tyvek® Lab Coat (Disposable)

Cotton coats absorb and retain

the chemical.[1] Use

disposable Tyvek with elastic

cuffs.[1]

PPE Selection Logic (Visualization)
The following decision tree illustrates the selection process based on the physical state and

quantity of the chemical.
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Handling 3-Chloro-2-hydroxypropanamide

Physical State?

Solid / Powder

Weighing

Solution / Liquid

Reaction/Workup

Quantity > 100mg?

High-Potency Protocol:
Laminate Liner + Nitrile

Chemical Goggles
Tyvek Sleeves

High Permeation Risk

Standard Protocol:
Double Nitrile
Fume Hood

Safety Glasses

No (Trace) Yes

Click to download full resolution via product page

Figure 1: PPE Selection Logic. Note that solutions pose a higher permeation risk than solids,

necessitating laminate liners immediately.[1]

Operational Protocols
Protocol A: Weighing & Solubilization
Objective: Prepare a stock solution without generating inhalable dust or contaminating the

balance.
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Preparation:

Don PPE: Laminate liners

Nitrile outers

Tyvek coat

Goggles.[1]

Place a black anti-static weighing boat inside the fume hood balance.[1] (Black contrasts

with white powder to visualize spills).[1]

Pre-wet a paper towel with 10% sodium thiosulfate (neutralizing agent) and place it next to

the balance.[1]

Transfer:

Open the vial inside the hood.[1]

Use a disposable spatula.[1] Do not reuse spatulas.

Critical: If static electricity causes powder to "jump," utilize an ionizing bar or anti-static

gun.[1] Do not blow on the powder.[1]

Solubilization:

Add solvent (e.g., DMSO or Water) directly to the weighing boat or vial before removing it

from the hood.[1]

Why: Handling a solution is safer than dry powder regarding inhalation, provided gloves

are correct.[1]

Protocol B: Spill Response (Dry Powder)
Scenario: <500mg spill inside the fume hood.[1]

Isolate: Stop airflow disturbance (lower sash), but keep fan on.
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Cover: Gently place a chemically resistant pad (dampened with PEG-400 or mineral oil) over

the powder to prevent aerosolization.[1] Do not use water initially (it spreads the

contamination).[1]

Collect: Wipe up the powder using the pad.[1]

Clean: Wash surface with 10% Sodium Thiosulfate solution (nucleophile to quench the

alkylating agent), followed by soap and water.[1]

Disposal: All pads and gloves go into "Solid Hazardous Waste (Halogenated)."

Waste Disposal & Deactivation
Do not dispose of this chemical down the drain.[1] It is toxic to aquatic life and persists in water

supplies.[1]

Waste Stream Classification Packaging Requirement

Mother Liquor/Solvent Halogenated Organic

HDPE or Glass Carboy. Label:

"Contains 3-Chloro-2-

hydroxypropanamide -

TOXIC."[1]

Solid Waste (Gloves/Pads) Hazardous Solid
Double-bagged in clear

polyethylene.[1]

Sharps/Glass
Chemically Contaminated

Sharps

Rigid puncture-proof container.

[1]

Deactivation Chemistry: For equipment cleaning, use a solution of 5% Sodium Thiosulfate +

5% Sodium Bicarbonate.[1]

Mechanism:[3][4] The thiosulfate sulfur acts as a soft nucleophile, attacking the alkyl chloride

(or potential epoxide intermediate) and converting it into a water-soluble, non-alkylating

thiosulfate ester.[1]

Emergency Workflow: Accidental Exposure
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Exposure Event Type?

Skin Contact

Eye Contact

1. Remove Gloves/Clothing
(Do not peel over face)

2. Flush with Water
(15 Minutes Minimum)

3. Seek Medical Aid
(Bring SDS)

Click to download full resolution via product page

Figure 2: Immediate response workflow for accidental exposure.[1] Speed is critical to prevent

systemic absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-chloro-2-hydroxypropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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